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For Researchers, Scientists, and Drug Development Professionals

The selection of a suitable plasticizer is critical for ensuring the performance and integrity of
polymer formulations, particularly in applications where low-temperature flexibility is paramount.
Diisooctyl maleate (DIOM), a non-phthalate plasticizer, is often considered for these
applications. This guide provides a comprehensive comparison of the low-temperature
performance of Diisooctyl maleate with common alternatives, supported by available data and
standardized experimental protocols.

Overview of Low-Temperature Performance

Plasticizers are added to materials to increase their flexibility and durability. At low
temperatures, the effectiveness of a plasticizer is determined by its ability to prevent the
polymer from becoming brittle and fracturing. Key indicators of low-temperature performance
include the pour point, cloud point, and viscosity at sub-zero temperatures. While specific,
publicly available experimental data for the low-temperature characteristics of Diisooctyl
maleate is limited, it is generally recognized for its utility in improving flexibility in cold
conditions.

Comparative Analysis of Low-Temperature
Plasticizers
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For a comprehensive evaluation, the properties of Diisooctyl maleate are compared with two
widely used low-temperature plasticizers: Dioctyl adipate (DOA) and Dioctyl sebacate (DOS).

Diisooctyl . Dioctyl
Dioctyl
Property Maleate . Sebacate Test Method
Adipate (DOA)
(DIOM) (DOS)
Chemical
C20H3604 C22H4204 C26H5004 -
Formula
Molecular Weight  340.5 g/mol 370.6 g/mol 426.7 g/mol -
) Data not readily
Pour Point _ -67 °C -55°C ASTM D97
available
) Data not readily
Cloud Point ] - - ASTM D2500
available
Viscosity @ Data not readily
) 115cP 80 cP ASTM D445
-17.8°C (0°F) available
Brittleness )
i Data not readily
Temperature (in ) -70 °C -65 °C ASTM D746
available
PVC)

Note on Diisooctyl Maleate Data: There is a notable inconsistency in the reported melting
point of Diisooctyl maleate in various sources, with some indicating a high melting point that
would be unsuitable for low-temperature use. This may be due to different isomers or
impurities. The data for "Dioctyl maleate” (DOM), a closely related compound, often shows a
melting point of around -20°C to -60°C. Researchers should verify the properties of the specific
grade of DIOM being considered.

Experimental Protocols

Accurate and reproducible data is essential for comparing the low-temperature performance of
plasticizers. The following are standardized methods from ASTM International for key low-
temperature property determination.

Pour Point Determination (ASTM D97)
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The pour point of a liquid is the lowest temperature at which it will continue to flow.

Methodology:

The sample is heated to a specified temperature to dissolve any wax crystals.

It is then cooled at a controlled rate in a specified apparatus.

The sample is examined at intervals of 3°C for flow characteristics.

The lowest temperature at which movement of the specimen is observed is recorded as the
pour point.

Cloud Point Determination (ASTM D2500)

The cloud point is the temperature at which a cloud of wax crystals first appears in a liquid
upon cooling.

Methodology:
e The sample is cooled at a specified rate in a test jar.
e Itis periodically inspected for the formation of a haze or cloud.

e The temperature at which the cloud is first observed at the bottom of the test jar is recorded
as the cloud point.

Viscosity Determination at Low Temperatures (ASTM
D445)

This method measures the kinematic viscosity of a liquid.
Methodology:
o A calibrated glass viscometer is used.

e The sample is introduced into the viscometer and brought to the desired low temperature in
a controlled bath.
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e The time for a fixed volume of the liquid to flow under gravity through the capillary of the
viscometer is measured.

» The kinematic viscosity is calculated from this time and the calibration constant of the
viscometer.

Visualizing Experimental Workflows

To aid in understanding the experimental processes, the following diagrams illustrate the
workflows for determining pour point and cloud point.
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Caption: Workflow for Pour Point Determination (ASTM D97).
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Caption: Workflow for Cloud Point Determination (ASTM D2500).

Logical Relationship of Low-Temperature Properties

The interplay between different low-temperature characteristics determines a plasticizer's
overall performance.
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Caption: Relationship between key properties and low-temperature performance.

Conclusion

While Diisooctyl maleate is recognized for its plasticizing effects, a lack of readily available,
specific low-temperature performance data necessitates careful evaluation by researchers. For
applications requiring documented and reliable low-temperature flexibility, alternatives such as
Dioctyl adipate and Dioctyl sebacate offer well-characterized performance profiles. It is
recommended that for critical applications, direct testing of Diisooctyl maleate be conducted
using the standardized protocols outlined in this guide to ascertain its suitability and to enable a
direct comparison with established low-temperature plasticizers.

 To cite this document: BenchChem. [Performance of Diisooctyl Maleate in Low-Temperature
Applications: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074544#performance-of-diisooctyl-maleate-in-low-
temperature-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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